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An In-depth Technical Guide to the Spectroscopic Characterization of 2-Ethyl-5-nitropyridine

Authored by a Senior Application Scientist
This guide provides a comprehensive analysis of the spectroscopic data for 2-Ethyl-5-
nitropyridine (CAS: 31557-73-0), a key intermediate in pharmaceutical and materials science

research.[1][2] The structural elucidation of such molecules is fundamental to ensuring purity,

understanding reactivity, and confirming identity. This document is intended for researchers and

professionals in drug development and chemical synthesis, offering a detailed examination of

its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

The methodologies and interpretations presented herein are grounded in established

spectroscopic principles and data from analogous nitroaromatic and pyridine-based

compounds.[3][4]

Molecular Structure and Analysis Workflow
2-Ethyl-5-nitropyridine possesses a molecular formula of C₇H₈N₂O₂ and a molecular weight

of 152.15 g/mol .[1][5] The structure consists of a pyridine ring substituted with an ethyl group

at the 2-position and a nitro group at the 5-position. A systematic approach to its

characterization is crucial.
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Spectroscopic Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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